(S)-3-Hydroxy-4,4-dimethyldihydrofuran-2(3H)-one

• IUPAC Name: (3S)-3-hydroxy-4,4-dimethyloxolan-2-one
• InChI: InChI=1S/C6H10O3/c1-6(2)3-9-5(8)4(6)7/h4,7H,3H2,1-2H3/t4-/m1/s1
• InChI Key: SERHXTVXHNVDKA-SCSAIBSYSA-N
• Canonical SMILES: CC1(COC(=O)C1O)C
• Isomeric SMILES: CC1(COC(=O)[C@H]1O)C
• Molecular Formula: C6H10O3
• DSSTOX Substance ID: DTXSID801316664
• Molecular Weight: 130.14 g/mol
• CAS RN: 5405-40-3

Description

(S)-3-Hydroxy-4,4-dimethyldihydrofuran-2(3H)-one, also known as (S)-3-hydroxy-4,4-dimethyldihydrofuran-2-one or (S)-3-hydroxy-4,4-dimethyldihydrofuran-2-one, is a cyclic ketone compound with a molecular formula of C6H10O2. It has been widely studied for its potential applications in the fields of synthetic chemistry, pharmaceuticals, and biochemistry.

Scientific Research Applications

Nanophotonics and Plasmonics

Localized Surface Plasmon Resonance (LSPR): Researchers have explored using (S)-(+)-Pantolactone-coated nanoparticles to enhance LSPR effects. .

On-Chip Information Processing: The compound’s chirality and optical properties enable controlled delay and storage of light in compact, on-chip devices. .

Scanning Electron Microscopy (SEM)

In the realm of microscopy, (S)-(+)-Pantolactone plays a crucial role in scanning electron microscopy (SEM). Here’s how:

• Sample Preparation : SEM is widely used for investigating clinical specimens related to renal diseases, tumor processes, storage disorders, and infectious agent identification. .

Space Research and Experiments

China’s space station has included (S)-(+)-Pantolactone in various experiments. Here’s a glimpse:

• Biological Studies : Experiments on the space station involve raising fish, growing vegetables, and studying physical laws. .

Ocean Observations

China’s ocean satellites utilize (S)-(+)-Pantolactone in their sensors for consistent and reliable ocean observation data. Key applications include:

• Marine Scientific Research : The compound aids in monitoring ocean currents, temperature, and salinity. .

Medicinal Chemistry

While not as widely explored, (S)-(+)-Pantolactone’s chirality and reactivity offer potential in medicinal chemistry:

• Chiral Synthesis : Researchers investigate its use as a chiral building block for drug synthesis. .

Flavor and Fragrance Industry

Finally, (S)-(+)-Pantolactone contributes to the flavor and fragrance industry:

• .

Synthesis routes and methods I

Procedure details

The same apparatus and process was used as in Example 1 except as follows: The starting product comprised 5.45 l/hr. of formalin (30%), 5.35 l/hr. of isobutyraldehyde, 2.35 l/hr. of methanol, 9.25 l/hr. of NaCN solution and 12 l/hr. of sulfuric acid (46%). The latter was used in the hydrolysis step. The residence time in the circulation reactor was 20 min. The temperature in the same reactor was 5° C. The time for the aftertreatment reaction was 40 min. The temperature in the tubular reactor was 150° C. and the residence time therein was 6 min. There were obtained 7 kg pantolactone of 90% purity. The yield was 76%.

Synthesis routes and methods II

Procedure details

2-Oxo-3,3-dimethyl-γ-butyrolactone (18) was hydrogenated according to General Procedure B in THF at 20.7 barg (300 psig) hydrogen at ambient temperature using bis(1,5-cyclooctadiene)rhodium trifluoromethanesulfonate (2.3 mg; 5 μmol; 0.01 equiv) and ligand (S,R)-2g (3.7 mg; 6 μmol; 0.012 equiv) for 6 hours to afford 99.6% conversion to 2-hydroxy-3,3-dimethyl-γ-butyrolactone (19) with 97.2% ee as determined by chiral GC analysis.